MC(5) tianeptine
MC(5) tianeptine
Brand Name:
Vulcanchem
CAS No.:
104732-22-1
VCID:
VC20746052
InChI:
InChI=1S/C19H23ClN2O4S/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26/h2-3,6-7,9-10,12,19,21,25-26H,4-5,8,11H2,1H3,(H,23,24)/p-2
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O
Molecular Formula:
C19H21ClN2O4S-2
Molecular Weight:
408.9 g/mol
MC(5) tianeptine
CAS No.: 104732-22-1
Cat. No.: VC20746052
Molecular Formula: C19H21ClN2O4S-2
Molecular Weight: 408.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104732-22-1 |
|---|---|
| Molecular Formula | C19H21ClN2O4S-2 |
| Molecular Weight | 408.9 g/mol |
| IUPAC Name | 5-[(3-chloro-6-methyl-5,5-dioxido-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]pentanoic acid |
| Standard InChI | InChI=1S/C19H23ClN2O4S/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26/h2-3,6-7,9-10,12,19,21,25-26H,4-5,8,11H2,1H3,(H,23,24)/p-2 |
| Standard InChI Key | YYUMTPUPRWXCTH-UHFFFAOYSA-L |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O |
| Canonical SMILES | CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O |
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